Cas no 1344704-23-9 (Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine)

Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine is a specialized organic compound featuring a benzo[d]isoxazole core substituted with a methoxy group at the 5-position and an ethylamine moiety at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a building block for heterocyclic synthesis. The methoxy group enhances electron density, influencing binding interactions, while the ethylamine side chain offers flexibility for further derivatization. Its well-defined molecular framework makes it valuable for studying structure-activity relationships in bioactive compounds. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine structure
1344704-23-9 structure
Product Name:Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine
CAS No:1344704-23-9
MF:C10H12N2O2
MW:192.214482307434
CID:5188705
Update Time:2026-03-05

Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

    • Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine
    • N-Ethyl-5-methoxybenzo[d]isoxazol-3-amine
    • 1,2-Benzisoxazol-3-amine, N-ethyl-5-methoxy-
    • Inchi: 1S/C10H12N2O2/c1-3-11-10-8-6-7(13-2)4-5-9(8)14-12-10/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: BAXFMYUBWADCFS-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=C(OC)C=C2)C(NCC)=N1

Computed Properties

  • Exact Mass: 192.09
  • Monoisotopic Mass: 192.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2

Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine Pricemore >>

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Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine Related Literature

Additional information on Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine

Research Brief on Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine (CAS: 1344704-23-9): Recent Advances and Applications

Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine (CAS: 1344704-23-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its benzo[d]isoxazole scaffold, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a therapeutic agent for neurological disorders, including anxiety, depression, and neurodegenerative diseases. The unique structural features of this compound, such as the 5-methoxy substitution and the ethylamine side chain, contribute to its bioactivity and selectivity towards specific receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine to serotonin receptors (5-HT2A and 5-HT2C). The study employed molecular docking simulations and in vitro assays to demonstrate its high selectivity for 5-HT2A receptors, suggesting its potential as a novel anxiolytic agent. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed through pharmacokinetic studies in rodent models, highlighting its suitability for CNS-targeted therapies.

Another recent investigation, featured in ACS Chemical Neuroscience, focused on the neuroprotective effects of Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine in models of Parkinson's disease. The researchers observed that the compound significantly reduced oxidative stress and apoptosis in dopaminergic neurons, likely through the activation of the Nrf2-ARE pathway. These findings position the compound as a potential candidate for further development in neurodegenerative disease therapeutics.

Beyond its CNS applications, Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine has also been explored for its anti-inflammatory properties. A 2022 study in the European Journal of Pharmacology reported its efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The compound's dual functionality—targeting both neurological and inflammatory pathways—makes it a versatile molecule for multifactorial diseases like multiple sclerosis and Alzheimer's disease.

Despite these promising results, challenges remain in the clinical translation of Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine. Issues such as metabolic stability, potential off-target effects, and scalable synthesis need to be addressed in future research. Current efforts are focused on optimizing the compound's pharmacokinetic profile through structural modifications and formulation strategies. Collaborative initiatives between academia and industry are underway to accelerate its development, with preclinical trials expected to commence within the next two years.

In conclusion, Ethyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine (CAS: 1344704-23-9) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted pharmacological profile underscores the importance of continued research to unlock its full therapeutic potential. As the scientific community delves deeper into its mechanisms of action, this compound may soon emerge as a cornerstone in the treatment of complex neurological and inflammatory disorders.

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